Alt-proteins: A promising future

Food Science and Technology Pub Date: 2023-03-08 DOI: 10.1002/fsat.3701_10.x

Abstract
Ziynet Boz helps us understand the sustain-ability and economic aspects of alternative protein types and sources as well as barriers against the widespread adoption of novel protein sources. Traditionally, animal proteins have been the main source of protein in the human diet. However, environmental sustainability concerns associated with animal-based diets are growing. In a recent analysis, the highest percentage of greenhouse gas emissions per 100 g of protein are associated with the production of animal meat, including beef, prawns, lamb, and pork, respectively[1]. According to a report by the University of Oxford, switching to alternative protein sources can save 8 Gt CO2 eq per year and reduce land use demands[2]. Consumers are paying attention, as well. In a recent survey conducted by the HSG FoodTech Lab at St. Gallen University, 54% of consumers indicated they are willing to replace meat with alternative protein sources. Wageningen University scientists also have reported that the drivers of widespread adoption of alternative protein sources are primarily product-related, including taste, convenience, environmental benefits, appearance, and healthiness[3]. As demand grows for alt-proteins, food science and technology solutions will play a critical role in enhancing protein and associated product properties that can lead to increased options for consumers looking to diversify their diets or take a flexitarian approach to protein intake. Accordingly, the food industry is responding to the demand by modifying product formulations and utilizing several food processing technologies to produce sustainable alt-protein products, despite some commercialization challenges.
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Journal Name：Food Science and Technology
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